Cas no 2097917-36-5 (N-1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-ylpyridazin-3-amine)

• Product Name: N-1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-ylpyridazin-3-amine
• CAS No: 2097917-36-5
• MF: C₁₄H₁₅FN₄O₃S
• MW: 338.357304811478
• CID: 6180817
• PubChem ID: 126853387
• Update Time: 2025-10-29

N-1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-ylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-ylpyridazin-3-amine
• AKOS032461603
• F6550-6452
• 2097917-36-5
• N-[1-(5-fluoro-2-methoxyphenyl)sulfonylazetidin-3-yl]pyridazin-3-amine
• N-[1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-yl]pyridazin-3-amine

• Inchi： 1S/C14H15FN4O3S/c1-22-12-5-4-10(15)7-13(12)23(20,21)19-8-11(9-19)17-14-3-2-6-16-18-14/h2-7,11H,8-9H2,1H3,(H,17,18)
• InChI Key： WPUOPODUWRKPDU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)F)(N1CC(C1)NC1=CC=CN=N1)(=O)=O

Computed Properties

• Exact Mass: 338.08488969g/mol
• Monoisotopic Mass: 338.08488969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.8Ų

Additional information on N-1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-ylpyridazin-3-amine

Introduction to N-1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-ylpyridazin-3-amine and Its Significance in Modern Medicinal Chemistry

N-1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-ylpyridazin-3-amine, with the CAS number 2097917-36-5, represents a novel compound that has garnered significant attention in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further investigation in drug discovery and development. The presence of both azetidine and pyridazine rings in its molecular framework imparts distinct pharmacological properties that are highly relevant to contemporary research efforts aimed at addressing various therapeutic challenges.

The< strong>N-1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-ylpyridazin-3-amine molecule is characterized by its complex aromatic system, which includes a fluoro-substituted benzene ring and a methoxy group. These substituents not only influence the electronic properties of the molecule but also play a crucial role in modulating its interactions with biological targets. The fluoro group, in particular, is known for its ability to enhance metabolic stability and binding affinity, while the methoxy group contributes to the overall lipophilicity of the compound. Such structural attributes make it an attractive scaffold for designing molecules with improved pharmacokinetic profiles.

In recent years, there has been a growing interest in exploring the potential of azetidine and pyridazine derivatives as pharmacological agents. These heterocycles are known for their versatility in drug design, offering multiple sites for functionalization that can be tailored to achieve specific biological activities. The< strong>N-1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-ylpyridazin-3-amine compound exemplifies this trend by integrating both azetidine and pyridazine moieties into a single molecular entity. This dual-heterocyclic system has the potential to exhibit synergistic effects, enhancing the overall therapeutic efficacy of the molecule.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The< strong>5-fluoro-2-methoxybenzenesulfonyl moiety is particularly noteworthy, as it has been shown to interact with various biological targets in a manner that could be exploited for therapeutic purposes. For instance, sulfonyl groups are frequently found in drugs targeting enzymes such as kinases and proteases, which are key players in many disease pathways. The presence of this group in< strong>N-1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-ylpyridazin-3-amine suggests that it may have inhibitory activity against such enzymes, making it a valuable candidate for further exploration.

The pyridazine ring is another important structural feature that contributes to the pharmacological potential of this compound. Pyridazines are widely recognized for their role as bioisosteres of pyrimidines and purines, which are essential components of nucleic acids. By incorporating a pyridazine moiety into the molecular structure, researchers can leverage its ability to interact with biological targets in a manner similar to these nucleic acid components. This can lead to the development of molecules with enhanced binding affinity and selectivity.

Recent studies have highlighted the importance of< strong>N-heterocyclic compounds in drug discovery and development. These molecules have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The< strong>N-(5-fluoro)-2-methoxybenzènesulfonyl group in particular has been implicated in several pharmacological mechanisms, including receptor binding and enzyme inhibition. Its ability to modulate biological pathways makes it an attractive scaffold for designing novel therapeutic agents.

The synthesis of< strong>N-1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-ylpyridazin-3-amine presents unique challenges due to its complex molecular architecture. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations have been instrumental in facilitating the synthesis of these complex heterocyclic systems. These methods allow researchers to build intricate molecular frameworks while maintaining high levels of selectivity and yield.

The pharmacological evaluation of< strong>N-(5-fluoro)-2-methoxybenzènesulfonyl derivatives has revealed several promising candidates with potential therapeutic applications. For example, some derivatives have shown inhibitory activity against kinases involved in cancer progression, while others have demonstrated anti-inflammatory properties by modulating cytokine production. These findings underscore the importance of exploring novel scaffolds like< strong>N-(5-fluoro)-2-methoxybenzènesulfonyl azetidines and pyridazines for drug discovery.

In conclusion, N-(5-fluoro)-2-methoxybenzènesulfonyl azetidines represent a class of compounds with significant potential for therapeutic applications. The unique structural features of these molecules, including their heterocyclic systems and functional groups like sulfonyls and fluorosubstituents, make them attractive candidates for further investigation. As research continues to uncover new pharmacological targets and develop innovative synthetic methodologies, compounds like N-(5-fluoro)-2-methoxybenzènesulfonyl azetidines will undoubtedly play an important role in shaping the future of medicinal chemistry.